Cas no 845301-93-1 (1-bromo-4-fluoro-2-(methoxymethoxy)methylbenzene)

1-bromo-4-fluoro-2-(methoxymethoxy)methylbenzene structure
845301-93-1 structure
Product Name:1-bromo-4-fluoro-2-(methoxymethoxy)methylbenzene
CAS No:845301-93-1
MF:C9H10BrFO2
MW:249.076905727386
CID:2604603
PubChem ID:11845573
Update Time:2025-04-21

1-bromo-4-fluoro-2-(methoxymethoxy)methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-fluoro-[1-(methoxymethoxy)methyl]benzene
    • 2-Bromo-5-fluoro-[1-(methoxymethoxy)methyl]benzene;
    • 1-bromo-4-fluoro-2-(methoxymethoxy)methylbenzene
    • SCHEMBL500146
    • A1-59898
    • 845301-93-1
    • 1-bromo4-fluoro-2-((methoxymethoxy)methyl)benzene
    • 1-bromo-4-fluoro-2-(methoxymethoxymethyl)benzene
    • 2-bromo-5-fluoro-1-(methoxymethoxymethyl)benzene
    • DA-41233
    • 1-bromo-4-fluoro-2-[(methoxymethoxy)methyl]benzene
    • DWRMHMOLSZZYDZ-UHFFFAOYSA-N
    • 1-Bromo-4-fluoro-2-((methoxymethoxy)methyl)benzene
    • Inchi: 1S/C9H10BrFO2/c1-12-6-13-5-7-4-8(11)2-3-9(7)10/h2-4H,5-6H2,1H3
    • InChI Key: DWRMHMOLSZZYDZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1COCOC)F

Computed Properties

  • Exact Mass: 247.98500
  • Monoisotopic Mass: 247.98482Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 2.70870

1-bromo-4-fluoro-2-(methoxymethoxy)methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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